![molecular formula C9H4ClN3 B189361 4-Chloroquinazoline-6-carbonitrile CAS No. 150449-97-1](/img/structure/B189361.png)
4-Chloroquinazoline-6-carbonitrile
Overview
Description
4-Chloroquinazoline-6-carbonitrile is a chemical compound with the molecular formula C9H4ClN3 . It is a derivative of quinazoline, a class of organic compounds that are commonly used in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of triethylamine in isopropyl alcohol, which is added to 4-chloro-6-cyanoquinazoline. The mixture is then heated under reflux for 5 hours and filtered to recover a precipitate . Another method involves the use of triethylamine in dichloromethane at room temperature for 16 hours .
Molecular Structure Analysis
The molecular weight of this compound is 189.6 . The compound has a linear structure formula .
Chemical Reactions Analysis
This compound can undergo nucleophilic aromatic substitution reactions. For example, it can react with aniline and hydrazine . The nature of the reaction media and/or the nature of the nucleophile can activate the intramolecular hydrogen bond established by the substrate .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 189.6 and a linear structure formula .
Scientific Research Applications
Chemical Transformations
- 4-Chloroquinazoline-6-carbonitrile demonstrates unique reactivity under nucleophilic conditions. Studies have revealed unexpected product formations such as chromeno[4,3-b]pyridine and benzoxocine-3-carbohydrazide, highlighting its potential in synthesizing diverse heterocyclic systems (Ibrahim & El-Gohary, 2016).
Optoelectronic and Nonlinear Properties
- Research on derivatives of this compound, such as hydroquinoline derivatives, has shown promising optoelectronic, nonlinear, and charge transport properties. These properties are crucial in the development of efficient multifunctional materials (Irfan et al., 2020).
Fluorescent Properties and NLO Applications
- A new fluorescent compound containing a this compound moiety exhibited significant nonlinear optical properties, making it a potential candidate for NLO materials (Singh, Singh, & Khurana, 2017).
Kinase Inhibition for Therapeutic Applications
- Compounds derived from this compound have shown effectiveness as kinase inhibitors, specifically targeting human epidermal growth factor receptor-2 (HER-2) and epidermal growth factor receptor (EGFR) kinases. This has significant implications in cancer treatment (Tsou et al., 2005).
Synthesis of Diverse Heterocycles
- This compound plays a crucial role in synthesizing a wide range of heterocyclic compounds, including pyridine and fused pyridine derivatives. These compounds have various applications in medicinal chemistry (Al-Issa, 2012).
Tumor Progression Loci-2 (Tpl2) Inhibition
- Derivatives of this compound have been identified as inhibitors of Tumor Progression Loci-2 (Tpl2) kinase, with potential applications in anti-inflammatory therapies (Green et al., 2007).
Mechanism of Action
Safety and Hazards
The safety data sheet for 4-Chloroquinazoline-6-carbonitrile indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and washing thoroughly after handling .
Future Directions
Properties
IUPAC Name |
4-chloroquinazoline-6-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4ClN3/c10-9-7-3-6(4-11)1-2-8(7)12-5-13-9/h1-3,5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQJUTOVJNYMGFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)C(=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70434116 | |
Record name | 4-chloroquinazoline-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70434116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
150449-97-1 | |
Record name | 4-chloroquinazoline-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70434116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-CHLOROQUINAZOLINE-6-CARBONITRILE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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